Cas no 885957-36-8 (2-(2-ETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE)

• Product Name: 2-(2-ETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE
• CAS No: 885957-36-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 890018
• PubChem ID: 51422700
• Update Time: 2025-04-19

2-(2-ETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(2-ETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE
• BENZENEETHANIMIDAMIDE,2-ETHOXY-N-HYDROXY
• 2-(2-ethoxyphenyl)-N'-hydroxyethanimidamide
• 2-(2-ethoxyphenyl)-n-hydroxyacetamidine
• 885957-36-8

• MDL： MFCD07776529
• Inchi： 1S/C10H14N2O2/c1-2-14-9-6-4-3-5-8(9)7-10(11)12-13/h3-6,13H,2,7H2,1H3,(H2,11,12)
• InChI Key： MYDKFVXYAAWJIL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C/C(=N/O)/N

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.84000
• LogP: 2.07450